Cas no 167834-28-8 (ethyl 3-amino-3-(thiophen-3-yl)propanoate)

• Product Name: ethyl 3-amino-3-(thiophen-3-yl)propanoate
• CAS No: 167834-28-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5834037
• PubChem ID: 43147917
• Update Time: 2025-06-09

ethyl 3-amino-3-(thiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(thiophen-3-yl)propanoate
• 3-Thiophenepropanoic acid, β-amino-, ethyl ester
• CS-0348091
• Ethyl beta-amino-3-thiophenepropanoate
• DTXSID301293045
• EN300-1284840
• 167834-28-8

• Inchi： 1S/C9H13NO2S/c1-2-12-9(11)5-8(10)7-3-4-13-6-7/h3-4,6,8H,2,5,10H2,1H3
• InChI Key： KSNLHRHMQFWZDS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(N)C1C=CSC=1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 305.5±32.0 °C(Predicted)
• pka: 8.20±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-3-(thiophen-3-yl)propanoate

Professional Introduction to Ethyl 3-amino-3-(thiophen-3-yl)propanoate (CAS No. 167834-28-8)

Ethyl 3-amino-3-(thiophen-3-yl)propanoate, identified by its CAS number 167834-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of ethyl 3-amino-3-(thiophen-3-yl)propanoate, particularly the presence of both amino and thiophene moieties, make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of ethyl 3-amino-3-(thiophen-3-yl)propanoate consists of a propanoate ester linked to a thiophene ring, with an amino group attached to the central carbon atom. This configuration imparts distinct chemical properties that could be exploited for various applications. The thiophene ring is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The amino group further enhances the compound's reactivity, allowing for modifications that could tailor its biological activity.

In recent years, there has been a growing interest in thiophene-based compounds due to their role in developing novel therapeutic agents. Studies have demonstrated that thiophenes can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiophene have been investigated for their potential in inhibiting specific enzymes involved in cancer cell proliferation. The compound ethyl 3-amino-3-(thiophen-3-yl)propanoate is no exception and has been explored in several preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of ethyl 3-amino-3-(thiophen-3-yl)propanoate is its versatility in chemical synthesis. The presence of both the ester and amino functional groups provides multiple sites for chemical modification, enabling the design of analogs with enhanced or altered biological activities. This flexibility is particularly valuable in drug discovery, where optimizing a lead compound's properties is crucial for achieving desired therapeutic outcomes. Researchers have utilized various synthetic strategies to modify the structure of ethyl 3-amino-3-(thiophen-3-yl)propanoate, leading to a series of derivatives that have been tested for their biological efficacy.

The pharmacological profile of ethyl 3-amino-3-(thiophen-3-yl)propanoate has been studied in several contexts. Initial investigations have focused on its potential as an inhibitor of enzymes such as carbonic anhydrase, which plays a role in conditions like glaucoma and altitude sickness. Additionally, the compound has shown promise as a modulator of pathways involved in inflammation and oxidative stress, making it relevant for treating chronic diseases such as arthritis and neurodegenerative disorders. These findings highlight the compound's broad therapeutic potential and justify further research into its mechanisms of action.

In the realm of drug development, the synthesis and characterization of intermediates like ethyl 3-amino-3-(thiophen-3-yl)propanoate are critical steps toward identifying novel therapeutic agents. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate the structure and purity of this compound. These methods provide detailed insights into its molecular architecture, which are essential for understanding its reactivity and interactions with biological targets.

The use of computational chemistry has also played a significant role in studying ethyl 3-amino-3-(thiophen-3-yl)propanoate. Molecular modeling techniques allow researchers to predict how this compound might bind to specific proteins or enzymes, providing valuable information for designing more effective derivatives. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The future directions for research on ethyl 3-amino-3-(thiophen-3-ylole propanoate) include exploring its potential in combination therapies and investigating its long-term safety profile. Combination therapies involve using multiple drugs together to achieve synergistic effects, which can be particularly beneficial in treating complex diseases like cancer or infectious diseases. Additionally, understanding the long-term effects of exposure to this compound is crucial for ensuring its safe use in clinical settings.

In conclusion, ethyl 3-amino-3-(thiophen-ylole propanoate), with its CAS number 167834288, represents a significant area of interest in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies on this compound underscore the importance of thiophene derivatives in developing new therapeutic agents and highlight the need for continued exploration into their pharmacological properties.